Cas no 107811-50-7 (Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-)

Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)- structure
107811-50-7 structure
Product Name:Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-
CAS No:107811-50-7
MF:C13H18O4
MW:238.279624462128
CID:159241
PubChem ID:183881
Update Time:2025-04-19

Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-ethoxy-5-methoxy-2-(1-methylethoxy)-
    • 4-ethoxy-5-methoxy-2-propan-2-yloxybenzaldehyde
    • DTXSID30148287
    • 4-Ethoxy-5-methoxy-2-(1-methylethoxy)methanone
    • 107811-50-7
    • Methanone, 4-ethoxy-5-methoxy-2-(1-methylethoxy)-
    • Inchi: 1S/C13H18O4/c1-5-16-13-7-11(17-9(2)3)10(8-14)6-12(13)15-4/h6-9H,5H2,1-4H3
    • InChI Key: HTEKCLZUFIFXLQ-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=CC=1C=O)OC)OCC)C(C)C

Computed Properties

  • Exact Mass: 238.12054
  • Monoisotopic Mass: 238.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.068
  • Boiling Point: 366.9°Cat760mmHg
  • Flash Point: 161.7°C
  • Refractive Index: 1.511
  • PSA: 44.76
  • LogP: 2.69360
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